Cas no 2229229-29-0 (1-(4-bromo-5-methoxythiophen-2-yl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 1-(4-bromo-5-methoxythiophen-2-yl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2229229-29-0
• MF: C₁₀H₁₄BrNOS
• MW: 276.193260669708
• CID: 6000323
• PubChem ID: 165807264
• Update Time: 2025-10-29

1-(4-bromo-5-methoxythiophen-2-yl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-5-methoxythiophen-2-yl)-2,2-dimethylcyclopropan-1-amine
• 2229229-29-0
• EN300-1916844

• Inchi： 1S/C10H14BrNOS/c1-9(2)5-10(9,12)7-4-6(11)8(13-3)14-7/h4H,5,12H2,1-3H3
• InChI Key： KMUDSTUAUUPAHH-UHFFFAOYSA-N
• SMILES： BrC1=C(OC)SC(=C1)C1(CC1(C)C)N

Computed Properties

• Exact Mass: 274.99795g/mol
• Monoisotopic Mass: 274.99795g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63.5Ų

Additional information on 1-(4-bromo-5-methoxythiophen-2-yl)-2,2-dimethylcyclopropan-1-amine

Introduction to 1-(4-bromo-5-methoxythiophen-2-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2229229-29-0)

1-(4-bromo-5-methoxythiophen-2-yl)-2,2-dimethylcyclopropan-1-amine is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug discovery and development. This compound belongs to the class of heterocyclic amines, characterized by its thiophene core, which is a well-known scaffold in medicinal chemistry. The presence of both bromo and methoxy substituents on the thiophene ring, along with the dimethylcyclopropane side chain, imparts distinct electronic and steric properties that make it a promising candidate for further investigation.

The CAS number 2229229-29-0 uniquely identifies this compound in scientific literature and databases, facilitating its recognition and study in research settings. The molecular structure of 1-(4-bromo-5-methoxythiophen-2-yl)-2,2-dimethylcyclopropan-1-amine consists of a five-membered thiophene ring substituted at the 4-position with a bromine atom and at the 5-position with a methoxy group. This arrangement creates a rich system of electronic interactions that can be exploited for medicinal applications.

The dimethylcyclopropane moiety at the 1-position of the molecule introduces steric hindrance and influences the overall conformation of the compound. This feature is particularly important in drug design, as it can affect binding affinity to biological targets. The cyclopropane ring is known for its rigidity, which can stabilize certain pharmacophoric interactions and enhance metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of 1-(4-bromo-5-methoxythiophen-2-yl)-2,2-dimethylcyclopropan-1-amine with greater accuracy. Studies have suggested that this compound may exhibit properties relevant to various therapeutic areas, including central nervous system disorders, inflammation, and cancer. The bromo and methoxy substituents on the thiophene ring are particularly noteworthy, as they can modulate reactivity and interaction with biological targets.

In particular, the bromo-thiophene moiety has been explored in several drug candidates due to its ability to participate in hydrogen bonding and π-stacking interactions. These interactions are crucial for achieving high binding affinity in drug-receptor complexes. Additionally, the methoxy group can influence solubility and metabolic pathways, making it an important factor in drug design.

The dimethylcyclopropane side chain adds another layer of complexity to the compound's structure. This moiety can affect both the electronic properties of the molecule and its interaction with biological targets. For instance, the rigidity of the cyclopropane ring may prevent conformational changes that could otherwise reduce binding affinity.

Current research in medicinal chemistry increasingly focuses on developing small molecules with multifunctional properties. 1-(4-bromo-5-methoxythiophen-2-yl)-2,2-dimethylcyclopropan-1-amine exemplifies this trend, as its structural features suggest potential applications across multiple therapeutic areas. For example, studies have indicated that thiophene derivatives may have anti-inflammatory effects by modulating key signaling pathways involved in immune responses.

Furthermore, the bromo-thiophene scaffold has been investigated for its potential in anticancer therapies. The ability of brominated heterocycles to interact with biological targets such as kinases and transcription factors has made them attractive candidates for drug development. The methoxy group, while primarily influencing solubility and metabolic stability, may also contribute to the overall pharmacokinetic profile of the compound.

The dimethylcyclopropane moiety, though relatively small compared to other structural features, plays a significant role in defining the compound's overall properties. Its rigidity can enhance binding affinity by stabilizing specific conformations of biological targets. Additionally, this moiety may influence metabolic pathways by affecting how enzymes interact with the molecule.

In conclusion,1-(4-bromo-5-methoxythiophen-2-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2229229-29-0) is a structurally interesting compound with potential applications in pharmaceutical research. Its unique combination of substituents—particularly the bromo-thiophene core, methoxy group, and dimethylcyclopropane side chain)—makes it a promising candidate for further investigation into various therapeutic areas. As computational methods improve and more data becomes available on its biological activity, this compound is likely to play an increasingly important role in drug discovery efforts.